![molecular formula C20H26N4O2 B6578902 1-cyclohexyl-3-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]urea CAS No. 88421-17-4](/img/structure/B6578902.png)
1-cyclohexyl-3-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-cyclohexyl-3-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]urea (CHPD) is a synthetic compound that has recently been studied for its potential applications in scientific research. CHPD is a derivative of the cyclohexylurea family of compounds and its structure is composed of a cyclohexyl group and a urea group connected by a propyl chain. CHPD has been extensively studied for its ability to act as a molecular scaffold for a variety of biological processes. In
Scientific Research Applications
Medicinal Chemistry and Drug Development
The compound’s structure suggests potential pharmaceutical applications. Notably, it contains a 2-(pyrimidin-5-yl)quinoxaline core, which has been explored for various medical purposes:
- Pain Management : Researchers have developed potential pharmaceutical substances based on this core for treating pain .
Heterocycle Chemistry
The synthesis of this compound involves fascinating heterocyclic reactions:
- Starting Quinoxaline Derivative : The initial compound (1) was synthesized via a solvent-free reaction involving [e]-fused 1H-pyrrole-2,3-dione and dicyclohexylcarbodiimide (DCC). This two-step process led to the formation of the desired compound .
- Antihypoxic Effects : Compound 1 was chosen for study due to its analogs’ significant antihypoxic effects in vivo .
Chiral Stationary Phases
The compound’s derivatives have found applications as chiral stationary phases:
Luminescent and Optical Properties
While not directly related to the compound itself, the broader field of 1,3,5-triazine derivatives includes applications in:
properties
IUPAC Name |
1-cyclohexyl-3-[3-(6-oxo-3-phenylpyridazin-1-yl)propyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N4O2/c25-19-13-12-18(16-8-3-1-4-9-16)23-24(19)15-7-14-21-20(26)22-17-10-5-2-6-11-17/h1,3-4,8-9,12-13,17H,2,5-7,10-11,14-15H2,(H2,21,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBFCJBHSLGQDDT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)NCCCN2C(=O)C=CC(=N2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70656755 |
Source
|
Record name | N-Cyclohexyl-N'-[3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl]urea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70656755 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-Cyclohexyl-N'-[3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl]urea | |
CAS RN |
88421-17-4 |
Source
|
Record name | N-Cyclohexyl-N'-[3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl]urea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70656755 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.